4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1(2H)-one

• IUPAC Name: 4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1-one
• InChI: InChI=1S/C24H16N4O4/c1-14-6-9-16(10-7-14)28-24(29)18-5-3-2-4-17(18)21(26-28)23-25-22(27-32-23)15-8-11-19-20(12-15)31-13-30-19/h2-12H,13H2,1H3
• InChI Key: NEGHVKBNIDTFOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C(=N2)C4=NC(=NO4)C5=CC6=C(C=C5)OCO6
• Molecular Formula: C24H16N4O4
• Molecular Weight: 424.4 g/mol

Description

4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C24H16N4O4 and its molecular weight is 424.416. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectral Characterization

Researchers have focused on the synthesis and spectral characterization of phthalazinone derivatives, including those related to the specified compound. For instance, the synthesis of phthalazinone derivatives through reactions involving various electrophilic reagents and one-carbon donors has been documented. These synthetic pathways highlight the chemical versatility and potential for structural modification within the phthalazinone class of compounds, providing a foundation for further exploration of their physical, chemical, and biological properties (Mahmoud et al., 2012).

Antimicrobial Activity

The antimicrobial activity of phthalazinone derivatives represents a significant area of scientific inquiry. Research has shown that certain phthalazinone and related derivatives exhibit antimicrobial properties against a variety of bacterial and fungal strains. These studies provide valuable insights into the potential therapeutic applications of these compounds in combating microbial infections (El-Hashash et al., 2012), (Sridhara et al., 2010).

Anticancer Evaluation

Another critical area of application is the evaluation of anticancer activities. Specific phthalazinone derivatives have been synthesized and assessed for their effectiveness against various cancer cell lines. These studies are crucial for identifying new anticancer agents with potential for further development and clinical application (Ravinaik et al., 2021).